Cas no 1005299-07-9 (N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-chlorobenzamide)

• Product Name: N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-chlorobenzamide
• CAS No: 1005299-07-9
• MF: C₂₂H₁₉ClN₂O₃S
• MW: 426.915863275528
• CID: 5508087
• Update Time: 2025-10-19

N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-chlorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(benzenesulfonyl)-3,4-dihydro-2H-quinolin-7-yl]-2-chlorobenzamide
• N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-chlorobenzamide

• Inchi： 1S/C22H19ClN2O3S/c23-20-11-5-4-10-19(20)22(26)24-17-13-12-16-7-6-14-25(21(16)15-17)29(27,28)18-8-2-1-3-9-18/h1-5,8-13,15H,6-7,14H2,(H,24,26)
• InChI Key： WPPDKSAAMYIZQK-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCCN2S(C1=CC=CC=C1)(=O)=O)(=O)C1=CC=CC=C1Cl

Additional information on N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-chlorobenzamide

Recent Advances in the Study of N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-chlorobenzamide (CAS: 1005299-07-9)

N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-chlorobenzamide (CAS: 1005299-07-9) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy in preclinical models.

The synthesis and characterization of N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-chlorobenzamide have been detailed in several high-impact journals. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. Additionally, X-ray crystallography has provided insights into its three-dimensional conformation, which is critical for understanding its binding affinity to biological targets.

In vitro studies have demonstrated that this compound exhibits potent inhibitory activity against specific kinases and proteases, which are implicated in various pathological conditions, such as cancer and inflammatory diseases. For instance, a recent study published in the Journal of Medicinal Chemistry reported that N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-chlorobenzamide effectively inhibits the activity of a key kinase involved in tumor proliferation, with an IC50 value in the nanomolar range.

Further investigations into the compound's pharmacokinetic profile have revealed favorable properties, including good oral bioavailability and metabolic stability. Animal studies have shown that the compound achieves therapeutic plasma concentrations with minimal off-target effects, making it a viable candidate for further development. Researchers are currently exploring its potential in combination therapies, where it may synergize with existing drugs to enhance efficacy.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and reducing potential toxicity. Ongoing research aims to address these issues through structural modifications and formulation improvements. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-chlorobenzamide represents a promising lead compound in the search for novel therapeutics. Its unique chemical structure and biological activity underscore the importance of continued research in this area. Future studies will likely focus on expanding its therapeutic indications and advancing it through the drug development pipeline.